Cas no 1806952-92-0 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid
• CAS No: 1806952-92-0
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4893627
• Update Time: 2025-06-11

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrF2INO2/c9-1-3-5(12)4(8(14)15)2-13-6(3)7(10)11/h2,7H,1H2,(H,14,15)
• InChI Key： ZJTOLEDIDLIMLS-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=CN=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid (CAS No. 1806952-92-0)

3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid (CAS No. 1806952-92-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique pyridine backbone and multiple functional groups, serves as a critical intermediate in the development of novel drug candidates and agrochemicals. Its molecular structure, featuring bromomethyl, difluoromethyl, and iodo substituents, offers versatile reactivity for further chemical modifications.

The growing interest in fluorinated compounds and halogenated pyridines has positioned 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid as a key player in modern medicinal chemistry. Researchers are particularly intrigued by its potential applications in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine. The compound's difluoromethyl group is especially noteworthy, as fluorination strategies are increasingly employed to enhance the bioavailability and metabolic stability of therapeutic agents.

In the context of sustainable chemistry, this compound has also been explored for its role in catalyzed cross-coupling reactions, a topic frequently searched by users interested in green synthesis methods. Its iodo substituent makes it a valuable substrate for palladium-catalyzed reactions, which are widely used in the construction of complex biaryl structures. This aligns with the industry's shift toward atom-efficient and waste-minimizing protocols.

From a structural-activity relationship (SAR) perspective, the presence of both electron-withdrawing and electron-donating groups in 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid allows for fine-tuning of its electronic properties. This versatility is crucial for designing compounds with optimized binding affinity to biological targets, a recurring theme in computational chemistry discussions. Recent studies have highlighted its potential in modulating protein-ligand interactions, particularly in kinase inhibitors—a hot topic in cancer research.

The compound's carboxylic acid moiety further expands its utility, enabling salt formation or esterification to improve solubility or prodrug design. These features resonate with frequent search queries about drug formulation strategies and biopharmaceutical classification. Additionally, its multifunctional nature makes it a valuable building block for combinatorial chemistry libraries, addressing the demand for diverse compound collections in high-throughput screening.

Quality control and analytical characterization of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by quality assurance professionals. The compound's stability under various storage conditions and compatibility with common reagents are also subjects of practical interest for laboratory technicians.

In summary, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid (CAS No. 1806952-92-0) represents a multifaceted tool for researchers exploring structure-based drug design, catalysis, and material science. Its relevance to trending topics like fluorine chemistry, transition-metal catalysis, and fragment-based drug discovery ensures its continued importance in scientific innovation.